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Compound of Interest

Compound Name: Reversin 205

Cat. No.: B172063 Get Quote

Technical Support Center: Reversine
This technical support center provides best practices, troubleshooting guides, and frequently

asked questions for dissolving and storing Reversine stock solutions.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving Reversine?

The recommended solvent for dissolving Reversine is dimethyl sulfoxide (DMSO).[1][2][3]

Reversine is soluble in DMSO, but insoluble in water and ethanol.[2] For optimal results, it is

recommended to use fresh, moisture-free DMSO, as absorbed moisture can reduce the

solubility of Reversine.[2]

Q2: What is the maximum concentration for a Reversine stock solution in DMSO?

Reversine can be dissolved in DMSO to prepare stock solutions at various concentrations,

typically ranging from 5 mg/mL to 20 mg/mL.[2][3] Some suppliers indicate that achieving a 20

mg/mL (50.83 mM) concentration may require ultrasonication.[3][4]

Q3: How should I store the powdered (lyophilized) form of Reversine?

The powdered form of Reversine is stable for up to three years when stored at -20°C.[2][3]

Q4: What are the optimal storage conditions for Reversine stock solutions?
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Reversine stock solutions in DMSO should be aliquoted to avoid repeated freeze-thaw cycles

and stored at low temperatures.[2][4] For long-term storage, -80°C is recommended, where the

solution is stable for up to one year.[2][4] For shorter-term storage, -20°C is suitable, with

stability for one to six months.[2][4] It is also crucial to protect the stock solution from direct

sunlight.[1]
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Issue Possible Cause Recommended Solution

Difficulty Dissolving Reversine
The Reversine powder is not

fully dissolving in DMSO.

Use ultrasonication to aid

dissolution, especially for

higher concentrations.[3][4]

Ensure you are using fresh,

anhydrous DMSO as moisture

can impede solubility.[2] Gently

warming the solution to 37°C

while vortexing may also help.

[5]

Precipitate Forms in Stock

Solution After Freezing

The concentration of the stock

solution is too high, or the

solution was not properly

dissolved initially.

Before use, warm the vial to

room temperature and vortex

thoroughly to ensure any

precipitate is redissolved. If the

issue persists, consider

preparing a new stock solution

at a slightly lower

concentration.

Cloudy or Discolored Solution

This may indicate

contamination or degradation

of the Reversine solution.

Discard the solution and

prepare a fresh stock. To

prevent this, always use sterile

techniques and high-quality

solvents.

Inconsistent Experimental

Results

This could be due to

inaccurate stock solution

concentration or degradation

of Reversine.

Ensure accurate weighing and

solvent volume when

preparing the stock solution.

Aliquot the stock solution to

minimize freeze-thaw cycles

which can degrade the

compound.[2][4] Always use a

fresh aliquot for each

experiment.

Quantitative Data Summary
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Parameter Value Reference

Molecular Weight 393.49 g/mol [1][3]

Solubility in DMSO
5 mg/mL (12.71 mM) to 20

mg/mL (50.83 mM)
[2][3]

Solubility in Water Insoluble [2]

Solubility in Ethanol Insoluble [2]

Powder Storage 3 years at -20°C [2][3]

Stock Solution Storage
1 year at -80°C in solvent; 1-6

months at -20°C in solvent
[2][4]

Experimental Protocols
Protocol for Preparing a 10 mM Reversine Stock Solution in DMSO

Materials:

Reversine powder

Anhydrous DMSO

Sterile microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Sonicator

Procedure:

Equilibrate Reversine: Allow the vial of Reversine powder to come to room temperature

before opening to prevent condensation of atmospheric moisture.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.cellgs.com/products/reversine.html
https://file.medchemexpress.com/batch_PDF/HY-14711/Reversine-DataSheet-MedChemExpress.pdf
https://www.selleckchem.com/products/reversine.html
https://file.medchemexpress.com/batch_PDF/HY-14711/Reversine-DataSheet-MedChemExpress.pdf
https://www.selleckchem.com/products/reversine.html
https://www.selleckchem.com/products/reversine.html
https://www.selleckchem.com/products/reversine.html
https://file.medchemexpress.com/batch_PDF/HY-14711/Reversine-DataSheet-MedChemExpress.pdf
https://www.selleckchem.com/products/reversine.html
https://www.medchemexpress.com/reversine.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b172063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calculate Required Mass: To prepare a 10 mM stock solution, use the following calculation

(Molecular Weight of Reversine = 393.49 g/mol ):

For 1 mL of a 10 mM solution, you will need: 0.01 mol/L * 1 L/1000 mL * 393.49 g/mol *

1000 mg/g = 3.93 mg of Reversine.

Dissolution:

Carefully weigh out the required amount of Reversine powder and place it in a sterile tube.

Add the calculated volume of anhydrous DMSO.

Vortex the solution thoroughly until the powder is completely dissolved. If necessary, use a

sonicator for a few minutes to aid dissolution.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile cryovials. This will

minimize freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term

storage (1-6 months).

Protect the vials from light during storage and handling.
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Simplified Signaling Pathway of Reversine Action
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Caption: Simplified diagram of Reversine's inhibitory action on Aurora kinases.
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Experimental Workflow for Reversine Stock Solution Preparation
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Caption: Workflow for preparing and storing Reversine stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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